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Compound of Interest

Compound Name: 6-Aminoundecane

Cat. No.: B1267033 Get Quote

Immediate Safety and Logistical Information for the Proper Disposal of 6-Aminoundecane

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure laboratory environment. 6-
Aminoundecane, a corrosive aliphatic amine, requires specific procedures for its disposal to

mitigate risks of chemical burns and environmental contamination. This guide provides a

comprehensive, step-by-step protocol for the proper disposal of 6-Aminoundecane,

emphasizing safety and compliance with standard laboratory practices.

Key Safety and Hazard Data
6-Aminoundecane is classified as a hazardous substance that causes severe skin burns and

serious eye damage.[1][2] Adherence to strict safety protocols is essential during its handling

and disposal.

Parameter Value Source

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage; H318:

Causes serious eye damage

[1][2]

Molecular Formula C11H25N [1][3]

Molecular Weight 171.32 g/mol [1][3]

CAS Number 33788-00-0 [1][3]
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Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure to this corrosive chemical.

Eye and Face Protection: Wear chemical safety goggles and a face shield for

comprehensive protection against splashes.[4][5]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[5][6]

Body Protection: A chemical-resistant apron or coveralls should be worn over laboratory

clothing.[5][7]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of aerosol

formation, use a respirator with a cartridge suitable for organic vapors.[6]

Experimental Protocol for the Disposal of 6-
Aminoundecane
The primary method for the safe disposal of 6-Aminoundecane is through neutralization with a

weak acid. This process should be carried out in a well-ventilated fume hood.

Materials:

6-Aminoundecane waste

Dilute hydrochloric acid (e.g., 1M HCl)

Large glass beaker or flask

Stir bar and magnetic stir plate

pH meter or pH indicator strips

Ice bath

Appropriate waste container
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Procedure:

Preparation:

Ensure all necessary PPE is correctly worn.

Perform the entire procedure in a certified chemical fume hood.

Place a large beaker or flask, appropriately sized for the amount of waste, in an ice bath to

manage the exothermic reaction.

Dilution:

Carefully pour the 6-Aminoundecane waste into the beaker.

Slowly add water to the amine to dilute it, which helps to control the rate of the

neutralization reaction. A general guideline is to aim for a concentration of less than 5%.

Neutralization:

While continuously stirring the diluted amine solution, slowly add the dilute hydrochloric

acid.

Monitor the pH of the solution frequently using a pH meter or pH indicator strips.

Continue adding acid dropwise until the pH of the solution is between 6.0 and 8.0.

Disposal:

Once the solution is neutralized, it can be disposed of down the sanitary sewer with

copious amounts of water, provided this is in accordance with local regulations.

If local regulations prohibit sewer disposal of the neutralized salt solution, it should be

collected in a designated aqueous waste container for professional disposal.

Decontamination:
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Thoroughly clean all glassware and equipment used in the neutralization process with

soap and water.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 6-
Aminoundecane.
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Caption: Workflow for the safe disposal of 6-Aminoundecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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